N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-((difluoromethyl)sulfonyl)benzamide
Description
N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-((difluoromethyl)sulfonyl)benzamide (CTSB) is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CTSB is a potent inhibitor of cathepsin B, a lysosomal cysteine protease that plays a critical role in various physiological and pathological processes.
Scientific Research Applications
Medicinal Chemistry and Drug Design
Tetrazole derivatives are widely used in medicinal chemistry due to their bioisosterism with carboxylic acids and amides. They exhibit increased lipophilicity, which can be beneficial for cell membrane permeability, and they show metabolic stability . This compound, with its tetrazole moiety, could be used in the design of drugs with anti-inflammatory, antiviral, antibiotic, antiulcer, and anti-tubercular properties.
Pharmacology
In pharmacology, tetrazoles are known for their role in the development of various therapeutic agents. The tetrazole ring can act as a pharmacophore, the part of a molecule responsible for its biological activity, and can be found in many drugs, including angiotensin II receptor antagonists .
Green Chemistry
The synthesis of tetrazole derivatives can be approached using eco-friendly methods, such as water as a solvent and moderate conditions, which align with the principles of green chemistry. This compound’s synthesis could potentially be optimized to reduce environmental impact .
High-Energy Materials
Tetrazoles are recognized for their high nitrogen content, which makes them candidates for high-energy materials. They can be used in the development of explosives and rocket propellants due to their energetic properties .
Molecular Docking
Tetrazole derivatives are used in molecular docking studies to predict the orientation of a molecule to a protein’s active site. This compound could be utilized in computational models to discover new drug candidates with high affinity and specificity for certain proteins .
Organic Synthesis
In organic synthesis, tetrazole compounds serve as versatile intermediates. They can participate in various chemical reactions, providing pathways to synthesize a wide range of chemical entities. This particular compound could be used to develop new synthetic routes for complex molecules .
properties
IUPAC Name |
N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-(difluoromethylsulfonyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19F2N5O3S/c17-16(18)27(25,26)13-9-5-4-8-12(13)15(24)19-10-14-20-21-22-23(14)11-6-2-1-3-7-11/h4-5,8-9,11,16H,1-3,6-7,10H2,(H,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTQLXJLUONZJRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=NN=N2)CNC(=O)C3=CC=CC=C3S(=O)(=O)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19F2N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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